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Compound of Interest

Compound Name: 1-Bromoundecane-d3

Cat. No.: B12403219 Get Quote

This guide provides critical safety protocols and logistical plans for researchers, scientists, and

drug development professionals handling 1-Bromoundecane-d3. The following procedures

are designed to ensure safe laboratory operations and proper disposal, fostering a secure

research environment. While specific data for the deuterated form is limited, the safety

precautions for 1-Bromoundecane are directly applicable due to their similar chemical

structures and properties.

Physical and Chemical Properties
1-Bromoundecane is a colorless liquid.[1] Key quantitative data for 1-Bromoundecane are

summarized in the table below for easy reference.
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Property Value

Molecular Formula C₁₁H₂₃Br

Molecular Weight 235.20 g/mol [2]

Appearance Clear, colorless to yellowish liquid[2][3]

Melting Point -9 °C (15.8 °F)

Boiling Point 137 - 138 °C (278.6 - 280.4 °F) at 18 mmHg

Density 1.050 - 1.054 g/mL at 25 °C

Flash Point > 110 °C (> 230 °F)

Solubility
Insoluble in water; Soluble in many organic

solvents like ethers and alcohols.

Vapor Density 8.2 (vs air)

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling 1-
Bromoundecane-d3 to prevent skin and eye irritation, as well as respiratory exposure. The

minimum required PPE includes safety glasses, a lab coat, long pants, closed-toe shoes, and

gloves.
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PPE Category Item
Specifications and
Remarks

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory. A face shield is

recommended when there is a

risk of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Gloves must

be inspected for integrity

before each use and removed

immediately after contact with

the chemical.

Body Protection Laboratory Coat

A flame-retardant lab coat

should be worn and fully

buttoned.

Respiratory Protection Chemical Fume Hood

All handling of the compound

should be conducted in a

certified chemical fume hood to

avoid the inhalation of vapors.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is essential to minimize exposure and prevent accidents during the

handling of 1-Bromoundecane-d3.

Preparation
Ensure the chemical fume hood is clean, uncluttered, and functioning correctly.

Verify that all necessary PPE is available and in good condition.

Locate the nearest eyewash station and safety shower before commencing work.

Have appropriate spill containment materials readily accessible.
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Handling
Conduct all work with 1-Bromoundecane-d3 inside a certified chemical fume hood.

Avoid direct contact with skin and eyes. Do not breathe mist, vapors, or spray.

Use compatible labware (e.g., glass, Teflon®).

Keep containers tightly closed when not in use.

Post-Handling
Thoroughly wash hands with soap and water after handling, even if gloves were worn.

Clean all contaminated surfaces in the fume hood.

Properly remove and dispose of contaminated gloves and other disposable PPE.

Disposal Plan
Proper disposal of 1-Bromoundecane-d3 and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection: Collect all waste containing 1-Bromoundecane-d3 in a designated,

properly labeled, and sealed container. Do not mix with other waste.

Container Management: Handle uncleaned containers as you would the product itself.

Disposal Procedure: Dispose of the chemical waste through a licensed hazardous material

disposal company. Ensure compliance with all federal and local regulations regarding

chemical waste disposal.

First Aid Measures
Immediate medical attention is required in case of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing. If

breathing is difficult, seek medical attention.

Skin Contact

Immediately take off contaminated clothing.

Wash the affected area with soap and plenty of

water. If skin irritation occurs, get medical

advice.

Eye Contact

Rinse cautiously with water for at least 15

minutes, also under the eyelids. Remove

contact lenses if present and easy to do.

Continue rinsing. If eye irritation persists, seek

medical attention.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of 1-
Bromoundecane-d3 in a laboratory setting.
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Caption: Safe handling workflow for 1-Bromoundecane-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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